Cas no 12116-66-4 (Hafnocene Dichloride)

Hafnocene Dichloride Properties

Names and Identifiers

• dichlorobis(η5-cyclopenta-2,4-dien-1-yl)hafnium
• Hafnocene Dichloride
• (5)-2,4-cyclopentadien-1-yl)-
• BIS(CYCLOPENTADIENYL)HAFNIUM DICHLORIDE
• Bis(cyclopentadienyl)hafnium(IV) dichloride
• -cyclopentadienyl-
• -cyclopentadienylhafnium
• Dichlorodi-&#960
• Dichlorodicyclopentadienylhafnium
• Dicyclopentadienylhafnium dichloride
• Hafnium dicyclopentadiene dichloride
• Hafnium, dichlorodi-&#960
• NSC 102788
• Bis(cyclopentadienyl)hafnium Dichloride
• 12116-66-4
• IXKLRFLZVHXNCF-UHFFFAOYSA-L
• AKOS025294181
• Hafnium, dichlorobis(.eta.5-2,4-cyclopentadien-1-yl)-
• Bis(cyclopentadienyl)hafnium dichloride
• Hafnocene dichloride
• +Expand

• MDL： MFCD00001438
• InChIKey： UHCOEQZUSAFLHQ-UHFFFAOYSA-L
• Inchi： InChI=1S/2C5H5.2ClH.Hf/c2*1-2-4-5-3-1;;;/h2*1-5H;2*1H;/q;;;;+2/p-2
• SMILES： C1=CC=C[CH]1.C1=CC=C[CH]1.[Cl-].[Cl-].[Hf+2]

Computed Properties

• Exact Mass: 373.9561
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 379.963
• Heavy Atom Count: 13
• Complexity: 68.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.29540
• PSA: 0
• Boiling Point: 339.81°C (rough estimate)
• Melting Point: 230-233 °C (lit.)
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: Soluble in aromatic solvents, chloroform; slightly soluble in THF, ether. Insolble in hexanes.
• Color/Form: Approximate Beige crystals. Stable in air. Sensitive to moisture.
• Solubility: Not determined.
• Sensitiveness: Air & Moisture Sensitive
• Density: 12.7